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molecular formula C7H7N3 B068939 1H-Pyrrolo[2,3-b]pyridin-1-amine CAS No. 161264-46-6

1H-Pyrrolo[2,3-b]pyridin-1-amine

Cat. No. B068939
CAS RN: 161264-46-6
M. Wt: 133.15 g/mol
InChI Key: YKDJLEIIKHBILS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08258130B2

Procedure details

A solution of pyrrolo[2,3-b]pyridine (16.9 mmol) and potassium tert-butoxide (33.8 mmol) in DMF (76 mL) is stirred at rt under N2 for 2 h. 0.15 M NH2Cl in ether (169.2 mL) is added drop-wise at rt and the reaction mixture is stirred at rt for 2 h. The reaction mixture is quenched with 5% Na2S2O3 aqueous solution (100 mL), and extracted with ether for three times. The combined organic layer is washed with brine (20 mL), dried (Na2SO4), filtered and concentrated in vacuo. The residue is purified by silica gel chromatography eluting with 60-80% EtOAc in heptane to afford pyrrolo[2,3-b]pyridin-1-ylamine (703 mg, 31%) as a solid. MS: 134 (M+H); 1H NMR (300 MHz, CDCl3): δ 5.04 (br, 2N—H), 6.35 (d, H), 7.09 (m, H), 7.35 (m, H), 7.91 (m, H), 8.34 (d, H).
Name
pyrrolo[2,3-b]pyridine
Quantity
16.9 mmol
Type
reactant
Reaction Step One
Name
potassium tert-butoxide
Quantity
33.8 mmol
Type
reactant
Reaction Step One
Name
DMF
Quantity
76 mL
Type
solvent
Reaction Step One
Name
NH2Cl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ether
Quantity
169.2 mL
Type
solvent
Reaction Step Two
Name
pyrrolo[2,3-b]pyridin-1-ylamine
Yield
31%

Identifiers

REACTION_CXSMILES
[NH:1]1[C:5]2=[N:6][CH:7]=[CH:8][CH:9]=[C:4]2[CH:3]=[CH:2]1.CC(C)([O-])C.[K+].[NH2:16]Cl>CN(C=O)C.CCOCC>[N:1]1([NH2:16])[C:5]2=[N:6][CH:7]=[CH:8][CH:9]=[C:4]2[CH:3]=[CH:2]1 |f:1.2|

Inputs

Step One
Name
pyrrolo[2,3-b]pyridine
Quantity
16.9 mmol
Type
reactant
Smiles
N1C=CC=2C1=NC=CC2
Name
potassium tert-butoxide
Quantity
33.8 mmol
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Name
DMF
Quantity
76 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
NH2Cl
Quantity
0 (± 1) mol
Type
reactant
Smiles
NCl
Name
ether
Quantity
169.2 mL
Type
solvent
Smiles
CCOCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture is stirred at rt for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture is quenched with 5% Na2S2O3 aqueous solution (100 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with ether for three times
WASH
Type
WASH
Details
The combined organic layer is washed with brine (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue is purified by silica gel chromatography
WASH
Type
WASH
Details
eluting with 60-80% EtOAc in heptane

Outcomes

Product
Details
Reaction Time
 2 h
Name
pyrrolo[2,3-b]pyridin-1-ylamine
Type
product
Smiles
N1(C=CC=2C1=NC=CC2)N
Measurements
Type Value Analysis
AMOUNT: MASS 703 mg
YIELD: PERCENTYIELD 31%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.